methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[(4-methoxyphenyl)carbamoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C15H20N2O4/c1-20-13-5-3-12(4-6-13)16-15(19)17-9-7-11(8-10-17)14(18)21-2/h3-6,11H,7-10H2,1-2H3,(H,16,19)
• InChI Key: SVXKDHZNQSHDPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2CCC(CC2)C(=O)OC
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

Methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate is a compound that belongs to the class of piperidinecarboxylates. It is a synthetic compound that has gained popularity in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, the compound may also interfere with the replication of certain viruses and fungi.
Biochemical and Physiological Effects:
Methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate has been found to exhibit several biochemical and physiological effects. Studies have shown that the compound can induce apoptosis (programmed cell death) in cancer cells. Additionally, the compound has been found to inhibit the growth and proliferation of certain viruses and fungi. The compound has also been shown to cross the blood-brain barrier, making it a potential drug delivery agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate in lab experiments is its relatively simple synthesis method. Additionally, the compound has been extensively studied, and its potential applications in various fields have been well-established. However, one of the main limitations of using the compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration method to minimize toxicity.

Future Directions

There are several future directions for the study of methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate. One potential direction is the development of more efficient synthesis methods to increase the yield and purity of the compound. Additionally, further studies are needed to elucidate the mechanism of action of the compound. Furthermore, the potential applications of the compound in drug delivery and other fields should be explored in more detail. Finally, studies are needed to determine the long-term effects of the compound on human health and the environment.

Synthesis Methods

The synthesis of methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate involves the reaction of 4-methoxyaniline with ethyl 4-piperidinecarboxylate in the presence of a catalyst. The resulting intermediate is then treated with methyl chloroformate to obtain the final product. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Methyl 1-{[(4-methoxyphenyl)amino]carbonyl}-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields of research. It has been found to exhibit antitumor, antiviral, and antifungal properties. The compound has also been studied for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier.